Cas no 38370-78-4 (3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1))
38370-78-4 structure
Product Name:3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1)
CAS No:38370-78-4
MF:C15H30ClNO2
MW:291.857203960419
CID:1489315
PubChem ID:217269
Update Time:2025-04-21
3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1)
- 3-piperidin-1-ylpropyl 2,2-dimethylpentanoate,hydrochloride
- Valeric acid, 2,2-dimethyl-, 3-piperidinopropyl ester, hydrochloride
- DTXSID80191723
- Pentanoic acid, 2,2-dimethyl-, 3-(1-piperidinyl)propyl ester, hydrochloride
- 38370-78-4
- Pentanoic acid, 2,2-dimethyl-, 3-piperidinopropyl ester
- 2,2-Dimethylvaleric acid 3-piperidinopropyl ester
- 3-Piperidinopropyl 2,2-dimethylvalerate hydrochloride
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- Inchi: 1S/C15H29NO2.ClH/c1-4-9-15(2,3)14(17)18-13-8-12-16-10-6-5-7-11-16;/h4-13H2,1-3H3;1H
- InChI Key: YPKGCMGRPBFIEL-UHFFFAOYSA-N
- SMILES: Cl.O(C(C(C)(C)CCC)=O)CCCN1CCCCC1
Computed Properties
- Exact Mass: 291.1967
- Monoisotopic Mass: 291.1965069g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 245
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1) Related Literature
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
38370-78-4 (3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1)) Related Products
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